Cas no 192819-08-2 (4-(2-methyl-1,3-dioxolan-2-yl)-1,2-dihydropyridin-2-one)

• Product Name: 4-(2-methyl-1,3-dioxolan-2-yl)-1,2-dihydropyridin-2-one
• CAS No: 192819-08-2
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 3857882
• PubChem ID: 86767393
• Update Time: 2025-05-28

4-(2-methyl-1,3-dioxolan-2-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 4-(2-methyl-1,3-dioxolan-2-yl)-
• 4-(2-methyl-1,3-dioxolan-2-yl)-1,2-dihydropyridin-2-one
• 4-(2-Methyl-1,3-dioxolan-2-yl)pyridin-2(1H)-one
• 4-(2-methyl-1,3-dioxolan-2-yl)-1H-pyridin-2-one
• AKOS026744073
• SHA81908
• EN300-180648
• starbld0030585
• 192819-08-2
• Z1509277300

• Inchi： 1S/C9H11NO3/c1-9(12-4-5-13-9)7-2-3-10-8(11)6-7/h2-3,6H,4-5H2,1H3,(H,10,11)
• InChI Key： KMEJIJJSQHBNMB-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC(C2(C)OCCO2)=C1

Computed Properties

• Exact Mass: 181.07389321Da
• Monoisotopic Mass: 181.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 4-(2-methyl-1,3-dioxolan-2-yl)-1,2-dihydropyridin-2-one

Comprehensive Overview of 4-(2-methyl-1,3-dioxolan-2-yl)-1,2-dihydropyridin-2-one (CAS No. 192819-08-2)

4-(2-methyl-1,3-dioxolan-2-yl)-1,2-dihydropyridin-2-one (CAS No. 192819-08-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a dihydropyridinone core and a methyl-substituted dioxolane moiety, serves as a versatile intermediate in organic synthesis. Its molecular framework is particularly valuable for designing bioactive molecules, making it a subject of interest for researchers exploring drug discovery and crop protection solutions.

The compound's CAS No. 192819-08-2 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Recent trends indicate growing curiosity about its potential applications in neurodegenerative disease research and sustainable agriculture. For instance, its dihydropyridinone scaffold is structurally analogous to fragments found in several FDA-approved drugs, sparking investigations into its role as a pharmacophore. Meanwhile, the dioxolane group's stability under physiological conditions makes it a candidate for prodrug development, a hot topic in precision medicine.

From a synthetic chemistry perspective, 4-(2-methyl-1,3-dioxolan-2-yl)-1,2-dihydropyridin-2-one exemplifies the convergence of green chemistry principles and atom economy. Researchers are optimizing its production using catalytic methods to minimize waste, aligning with the global push for eco-friendly manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to characterize this compound, with purity thresholds exceeding 98% for most research-grade samples.

The compound's stability profile has been extensively studied, with data suggesting compatibility with aqueous buffers and organic solvents across a wide pH range. This property, combined with its moderate lipophilicity (predicted LogP ~1.8), positions it favorably for formulation development. In medicinal chemistry circles, derivatives of this scaffold are being evaluated for kinase inhibition and GPCR modulation, addressing unmet needs in oncology and metabolic disorders.

Emerging applications in material science have further expanded the utility of CAS No. 192819-08-2. Its ability to participate in click chemistry reactions makes it valuable for creating functional polymers with tailored properties. The dioxolane ring's orthogonal reactivity allows sequential modifications, a feature exploited in designing smart coatings and drug delivery systems. These interdisciplinary applications resonate with current searches for multifunctional biomaterials and responsive surfaces.

Quality control protocols for 4-(2-methyl-1,3-dioxolan-2-yl)-1,2-dihydropyridin-2-one emphasize chromatographic purity and residual solvent monitoring. Leading suppliers provide comprehensive certificates of analysis detailing HPLC traces, water content, and heavy metal specifications. Such documentation meets the stringent requirements of GMP-compliant facilities, particularly for projects involving preclinical development.

Recent patent literature reveals innovative uses of this compound in photodynamic therapy and bioimaging probes. The dihydropyridinone core's fluorescence properties, when coupled with the dioxolane's metabolic stability, create opportunities for theranostic applications. This dual functionality addresses the rising demand for personalized medicine tools, as evidenced by increasing searches for diagnostic-therapeutic hybrids in academic databases.

Environmental fate studies indicate that CAS No. 192819-08-2 undergoes biodegradation via soil microorganisms, with half-lives ranging from 14-28 days depending on conditions. This environmental persistence profile satisfies regulatory guidelines for green chemistry metrics, making it attractive for sustainable product development. Computational models predict low bioaccumulation potential, further supporting its use in eco-conscious formulations.

The compound's structure-activity relationships continue to be explored through molecular docking and QSAR studies. These computational approaches, combined with high-throughput screening data, are unraveling new structure-property correlations that inform rational design. Such methodologies align with industry trends toward AI-assisted drug discovery, a frequently searched topic in cheminformatics circles.

In summary, 4-(2-methyl-1,3-dioxolan-2-yl)-1,2-dihydropyridin-2-one represents a multifaceted chemical entity with growing importance across scientific disciplines. Its CAS No. 192819-08-2 serves as a key identifier connecting diverse research streams, from pharmaceutical development to advanced materials. As innovation accelerates in these fields, this compound's unique attributes will likely inspire novel solutions to complex challenges in human health and environmental sustainability.